2-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide

• Molecular Formula: C21H14N6O2S2
• Molecular Weight: 446.5 g/mol
• IUPAC Name: 2-[(5-cyano-6-oxo-4-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C21H14N6O2S2/c22-11-15-17(13-7-3-1-4-8-13)24-20(25-18(15)29)30-12-16(28)23-21-27-26-19(31-21)14-9-5-2-6-10-14/h1-10H,12H2,(H,23,27,28)(H,24,25,29)
• InChI Key: DIQQFLDAXNCNSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)NC(=N2)SCC(=O)NC3=NN=C(S3)C4=CC=CC=C4)C#N

Description

2-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide: is a complex organic compound with a fascinating structure. Let’s break it down:

• Core Structure: : The compound consists of two main parts:

  • A pyrimidine ring (5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl) connected to a sulfur atom (sulfanyl).
  • An acetamide group (N-(5-phenyl-1,3,4-thiadiazol-2-yl)) attached to the pyrimidine ring.

• Functional Groups

  • The cyano group (-CN) provides polarity and can participate in various reactions.
  • The phenyl group (C₆H₅) contributes aromaticity and influences the compound’s properties.
  • The thiadiazole ring (1,3,4-thiadiazol-2-yl) adds heterocyclic character.

Preparation Methods

Synthetic Routes:

One-Pot Synthesis: A common approach involves the condensation of a suitable pyrimidine precursor with a thiadiazole derivative, followed by cyano group introduction.

Multistep Synthesis: Alternatively, stepwise reactions can yield the desired compound.

Reaction Conditions:

Solvents: Common solvents include DMF (dimethylformamide), DMSO (dimethyl sulfoxide), or acetonitrile.

Reagents: Reagents like potassium cyanide (KCN) and appropriate pyrimidine and thiadiazole precursors are crucial.

Temperature and Time: Reaction temperatures vary but are typically around 100–150°C.

Industrial Production:

• Industrial-scale production may involve continuous flow processes or batch reactions.
• Optimization ensures high yield and purity.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions

Common Reagents and Conditions:

Major Products: These depend on reaction conditions and substituents.

Scientific Research Applications

Chemistry: Used as a building block for more complex molecules.

Biology: Investigated for potential bioactivity (e.g., antimicrobial, antitumor).

Medicine: May exhibit pharmacological effects.

Industry: Applications in materials science or catalysis.

Mechanism of Action

Targets: The compound likely interacts with specific proteins or enzymes.

Pathways: Further research is needed to elucidate its precise mechanism.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features.

Similar Compounds: Explore related structures (e.g., other pyrimidine derivatives).